Cas no 1253201-96-5 (5-bromo-4-phenyl-thiazole-2-carboxylic acid)

• Product Name: 5-bromo-4-phenyl-thiazole-2-carboxylic acid
• CAS No: 1253201-96-5
• MF: C₁₀H₆BrNO₂S
• MW: 284.129140377045
• CID: 2144944
• PubChem ID: 66770121
• Update Time: 2025-04-21

5-bromo-4-phenyl-thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-phenyl-thiazole-2-carboxylic acid
• 5-Bromo-4-phenylthiazole-2-carboxylicacid
• SCHEMBL693543
• DB-368552
• FMYBFAOZIXKYDP-UHFFFAOYSA-N
• 1253201-96-5
• 5-bromo-4-phenyl-1,3-thiazole-2-carboxylic acid
• 5-Bromo-4-phenylthiazole-2-carboxylic acid

• Inchi： 1S/C10H6BrNO2S/c11-8-7(6-4-2-1-3-5-6)12-9(15-8)10(13)14/h1-5H,(H,13,14)
• InChI Key： FMYBFAOZIXKYDP-UHFFFAOYSA-N
• SMILES： BrC1=C(C2C=CC=CC=2)N=C(C(=O)O)S1

Computed Properties

• Exact Mass: 282.93
• Monoisotopic Mass: 282.93
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• XLogP3: 3.5